Cas no 245724-08-7 (nor-rubrofusarin gentiobioside)

• Product Name: nor-rubrofusarin gentiobioside
• CAS No: 245724-08-7
• MF: C₂₆H₃₀O₁₅
• MW: 582.507409572601
• CID: 5571313
• PubChem ID: 135528168
• Update Time: 2025-06-08

nor-rubrofusarin gentiobioside Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[2,3-b]pyran-4-one, 6-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-5,8-dihydroxy-2-methyl-
• nor-rubrofusarin gentiobioside
• 245724-08-7
• nor-rubrofusarin gentiobioside

• Inchi： 1S/C26H30O15/c1-8-2-11(29)17-12(38-8)4-9-3-10(28)5-13(16(9)20(17)32)39-26-24(36)22(34)19(31)15(41-26)7-37-25-23(35)21(33)18(30)14(6-27)40-25/h2-5,14-15,18-19,21-28,30-36H,6-7H2,1H3/t14-,15-,18-,19-,21+,22+,23-,24-,25-,26-/m1/s1
• InChI Key： CUEQARUDPRWNCW-IFEXPISBSA-N
• SMILES： C12=CC3C(=C(O[C@@H]4O[C@H](CO[C@@H]5O[C@H](CO)[C@@H](O)[C@H](O)[C@H]5O)[C@@H](O)[C@H](O)[C@H]4O)C=C(O)C=3)C(O)=C1C(=O)C=C(C)O2

Computed Properties

• Exact Mass: 582.15847025g/mol
• Monoisotopic Mass: 582.15847025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 245Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 950.2±65.0 °C(Predicted)
• pka: 6.06±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides

Additional information on nor-rubrofusarin gentiobioside

Comprehensive Analysis of Nor-Rubrofusarin Gentiobioside (CAS No. 245724-08-7): Properties, Applications, and Research Insights

Nor-rubrofusarin gentiobioside (CAS No. 245724-08-7) is a naturally occurring anthraquinone derivative with significant pharmacological potential. This compound, derived from plants like Cassia and Polygonum species, has garnered attention for its unique bioactive properties. Researchers are increasingly exploring its antioxidant, anti-inflammatory, and anti-microbial effects, aligning with the growing demand for natural therapeutics in modern medicine.

The structural uniqueness of nor-rubrofusarin gentiobioside lies in its gentiobioside moiety, which enhances its solubility and bioavailability. This feature makes it a promising candidate for drug development, particularly in addressing oxidative stress-related diseases. Recent studies highlight its potential in neuroprotection and metabolic regulation, topics highly searched in PubMed and Google Scholar.

In the context of cosmeceuticals, nor-rubrofusarin gentiobioside is gaining traction due to its skin-brightening and anti-aging properties. With the rise of clean beauty trends, consumers are actively searching for plant-based alternatives to synthetic ingredients. This compound’s ability to inhibit melanin production positions it as a key ingredient in hyperpigmentation treatments.

From a biotechnological perspective, optimizing the extraction methods of nor-rubrofusarin gentiobioside is a hot topic. Techniques like ultrasound-assisted extraction and enzymatic hydrolysis are being explored to improve yield and purity. Such advancements are critical for scaling production to meet industrial demands in nutraceuticals and functional foods.

Environmental sustainability is another angle tied to nor-rubrofusarin gentiobioside. As the green chemistry movement grows, researchers are investigating eco-friendly synthesis routes for this compound. This aligns with global searches for sustainable biomolecules and low-carbon footprint production methods.

In summary, nor-rubrofusarin gentiobioside (CAS No. 245724-08-7) represents a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and biotechnology. Its integration into holistic health solutions reflects current consumer and scientific priorities, making it a subject of enduring relevance.